Cas no 1806940-07-7 (4-Chloro-3-(difluoromethyl)-2-nitropyridine-6-carboxylic acid)

• Product Name: 4-Chloro-3-(difluoromethyl)-2-nitropyridine-6-carboxylic acid
• CAS No: 1806940-07-7
• MF: C₇H₃ClF₂N₂O₄
• MW: 252.559527635574
• CID: 4869996
• Update Time: 2025-09-25

4-Chloro-3-(difluoromethyl)-2-nitropyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-(difluoromethyl)-2-nitropyridine-6-carboxylic acid

• Inchi： 1S/C7H3ClF2N2O4/c8-2-1-3(7(13)14)11-6(12(15)16)4(2)5(9)10/h1,5H,(H,13,14)
• InChI Key： CJWJZCHHOUBFBK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)N=C(C=1C(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 2.1
• Topological Polar Surface Area: 96

Additional information on 4-Chloro-3-(difluoromethyl)-2-nitropyridine-6-carboxylic acid

Introduction to 4-Chloro-3-(difluoromethyl)-2-nitropyridine-6-carboxylic acid (CAS No. 1806940-07-7)

4-Chloro-3-(difluoromethyl)-2-nitropyridine-6-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1806940-07-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the nitropyridine family, a class of heterocyclic compounds known for their diverse biological activities and synthetic utility. The presence of multiple functional groups, including a chloro substituent, a difluoromethyl group, and a nitro group, contributes to its unique chemical properties and reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The structural configuration of 4-Chloro-3-(difluoromethyl)-2-nitropyridine-6-carboxylic acid is characterized by a pyridine core, which is a prominent scaffold in medicinal chemistry due to its ability to interact with biological targets such as enzymes and receptors. The chloro group at the 4-position and the difluoromethyl group at the 3-position enhance the compound's lipophilicity and metabolic stability, while the nitro group at the 2-position serves as a versatile handle for further functionalization. These features make it an attractive building block for designing novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of nitropyridine derivatives. The nitro group, in particular, can be reduced to an amine or converted into other functional moieties, providing multiple pathways for drug development. Additionally, the electron-withdrawing nature of the nitro group can influence the electronic properties of the pyridine ring, affecting its binding affinity to biological targets. This has led to several studies investigating its role in developing treatments for neurological disorders, infectious diseases, and cancer.

One of the most compelling aspects of 4-Chloro-3-(difluoromethyl)-2-nitropyridine-6-carboxylic acid is its utility as a key intermediate in synthesizing more complex molecules. Researchers have leveraged this compound to develop novel inhibitors targeting various enzymes involved in metabolic pathways. For instance, studies have demonstrated its use in creating potent inhibitors of cytochrome P450 enzymes, which play a crucial role in drug metabolism. The introduction of fluorinated groups into these inhibitors has been shown to improve their bioavailability and selectivity, making them more effective candidates for clinical development.

The agrochemical sector has also benefited from the versatility of 4-Chloro-3-(difluoromethyl)-2-nitropyridine-6-carboxylic acid. Fluorinated compounds are widely recognized for their enhanced pesticidal activity due to their increased resistance to degradation and improved binding affinity to biological targets in pests. Researchers have utilized this compound as a precursor in synthesizing novel herbicides and fungicides that exhibit high efficacy while minimizing environmental impact. The structural features of this compound contribute to its ability to disrupt essential biological processes in weeds and fungi, offering promising solutions for sustainable agriculture.

Advances in synthetic methodologies have further expanded the applications of 4-Chloro-3-(difluoromethyl)-2-nitropyridine-6-carboxylic acid. Modern techniques such as transition metal-catalyzed cross-coupling reactions have enabled efficient modifications of its core structure, allowing chemists to introduce additional functional groups with precision. These methods have facilitated the development of libraries of derivatives with tailored properties for drug discovery and material science applications.

The pharmacokinetic profile of compounds derived from 4-Chloro-3-(difluoromethyl)-2-nitropyridine-6-carboxylic acid has been extensively studied to optimize their therapeutic potential. The presence of fluorine atoms can influence metabolic pathways, leading to improved bioavailability and reduced clearance rates. This has been particularly advantageous in developing long-lasting treatments that require fewer dosages. Additionally, computational modeling techniques have been employed to predict how structural modifications will affect pharmacokinetic properties, enabling rational drug design.

In conclusion,4-Chloro-3-(difluoromethyl)-2-nitropyridine-6-carboxylic acid (CAS No. 1806940-07-7) represents a versatile and valuable compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists seeking to develop novel bioactive molecules. As research continues to uncover new therapeutic possibilities and innovative synthetic strategies,this compound is poised to remain at the forefront of chemical innovation.